![molecular formula C17H22N2O9 B608837 Mal-PEG3-NHS ester CAS No. 1537892-36-6](/img/structure/B608837.png)
Mal-PEG3-NHS ester
Overview
Description
Mal-PEG3-NHS ester is a noncleavable ADC linker containing a Maleimide group . It is used for making antibody-drug conjugates . The Maleimide group selectively reacts with the thiol group on a cysteine residue in a protein, forming a stable thioether bond .
Synthesis Analysis
The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . The maleimide group will react with a thiol group to form a covalent bond, enabling the connection of biomolecule with a thiol .Molecular Structure Analysis
The molecular formula of Mal-PEG3-NHS ester is C17H22N2O9 . It has a molecular weight of 398.36 .Chemical Reactions Analysis
The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . The maleimide group will react with a thiol group to form a covalent bond .Physical And Chemical Properties Analysis
Mal-PEG3-NHS ester is a liquid that is colorless to light yellow . It has a high solubility in DMSO: 100 mg/mL (251.03 mM) .Scientific Research Applications
Protein Labeling
Mal-PEG3-NHS ester can be used to label the primary amines (-NH2) of proteins . The NHS ester group in the compound reacts with the primary amines present in proteins, allowing for the attachment of the PEG linker .
Oligonucleotide Modification
Amine-modified oligonucleotides can also be labeled using Mal-PEG3-NHS ester . This is particularly useful in the field of genetic research and drug development .
Increasing Solubility of Biomolecules
The hydrophilic PEG spacer in Mal-PEG3-NHS ester increases solubility in aqueous media . This property can be utilized to enhance the solubility of various biomolecules, thereby facilitating their study and application in different research fields .
Formation of Stable Thioether Linkages
The maleimide group in Mal-PEG3-NHS ester reacts with a thiol group to form a covalent bond . This enables the connection of a biomolecule with a thiol, forming a stable thioether linkage .
Antibody-Drug Conjugation
Mal-PEG3-NHS ester is used for making antibody-drug conjugates . The compound acts as a linker, connecting the antibody to the drug molecule .
Surface Modification
Mal-PEG3-NHS ester can be used for surface modification . The PEGylation process, which involves the attachment of PEG-containing derivatives to surfaces, can be facilitated by this compound .
Increasing Bioavailability of Drugs
The PEGylation process can also increase the bioavailability of drugs . By attaching PEG-containing derivatives like Mal-PEG3-NHS ester to drug molecules, their water solubility and stability can be enhanced, leading to improved bioavailability .
Reducing Immunogenicity
The attachment of PEG-containing derivatives to proteins and other biomolecules can decrease aggregation and increase solubility, thereby reducing their immunogenicity . This property is particularly useful in the development of therapeutic proteins and vaccines .
Mechanism of Action
Safety and Hazards
Future Directions
Mal-PEG3-NHS ester has been extensively used in the development of protein conjugates . By conjugating Mal-PEG3-NHS ester to a targeting molecule, such as an antibody or a peptide, it can be used to selectively deliver drugs to specific cells or tissues, improving the therapeutic index and reducing off-target effects .
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]ethoxy]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O9/c20-13-1-2-14(21)18(13)6-8-26-10-12-27-11-9-25-7-5-17(24)28-19-15(22)3-4-16(19)23/h1-2H,3-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIXXEVQHRSMNOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)CCOCCOCCOCCN2C(=O)C=CC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Mal-PEG3-NHS ester |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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